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Compound of Interest

Compound Name: anthracen-9-ol

Cat. No.: B1215400 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory

environment. Anthracen-9-ol (also known as 9-anthranol), a derivative of anthracene, requires

careful management throughout its lifecycle, including its final disposal. This guide provides a

procedural framework for the proper disposal of anthracen-9-ol, emphasizing safety and

regulatory adherence.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to consult your institution's specific waste

management policies and local regulations. These guidelines should always be considered the

primary source of instruction. All handling of chemical waste must be performed in a

designated, well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE) is mandatory:

Gloves: Wear chemical-resistant gloves, such as nitrile gloves, to prevent skin contact.[1]

Eye Protection: Safety goggles or glasses are essential to protect against potential splashes

or airborne particles.

Lab Coat: A standard laboratory coat must be worn to protect clothing and skin.
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The following table summarizes key physicochemical properties of anthracen-9-ol, which are

important for its safe handling and disposal.

Property Value

Molecular Formula C₁₄H₁₀O[2][3][4]

Molecular Weight 194.23 g/mol [4][5]

Appearance Crystals[2][5]

Solubility in Water 35.93 mg/L (at 25 °C)[2][5]

Other Solubilities
Soluble in organic solvents, exhibiting a blue

fluorescence.[2][5]

Chemical Stability Can change into anthrone in solution.[2][5]

Step-by-Step Disposal Protocol
The following protocol outlines a general procedure for the disposal of anthracen-9-ol. This

should be adapted to comply with your institution's specific guidelines.

Experimental Protocol: Disposal of Solid Anthracen-9-ol
Waste

Waste Identification and Segregation:

Identify the waste as solid anthracen-9-ol.

Do not mix anthracen-9-ol waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.

Container Preparation:

Select a clean, dry, and chemically compatible container with a secure, leak-proof lid. The

original container is often a suitable choice if it is in good condition.
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Ensure the container is free from any residual chemicals that could react with anthracen-
9-ol.

Packaging the Waste:

Carefully transfer the solid anthracen-9-ol waste into the prepared container.

Minimize the generation of dust. If the material is a fine powder, handle it gently.

Securely close the container lid.

Labeling the Container:

Clearly label the container with "Hazardous Waste" (or as otherwise required by your

institution).

Include the full chemical name: "Anthracen-9-ol".

Indicate the approximate quantity of waste.

Add the date of disposal.

Waste Storage:

Store the sealed and labeled container in a designated, well-ventilated, and secure

hazardous waste accumulation area.

Ensure that incompatible waste types are segregated to prevent accidental reactions.

Arranging for Final Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Disposal must be conducted through a licensed hazardous waste disposal facility.[1]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of anthracen-9-ol.
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Start: Anthracen-9-ol Waste Generated

Consult Institutional & Local Disposal Regulations

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Is the waste solid or liquid?

Solid Waste:
Collect in a labeled, sealed,

chemically compatible container.

Solid

Liquid Waste (in solvent):
Collect in a labeled, sealed,

chemically compatible container for liquid waste.

Liquid

Store in Designated Hazardous Waste Area

Contact EHS for Pickup and Disposal
by a Licensed Facility

Click to download full resolution via product page

Disposal workflow for anthracen-9-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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